Cas no 2171901-09-8 (2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-4-yl}acetic acid)

• Product Name: 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-4-yl}acetic acid
• CAS No: 2171901-09-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6019098
• PubChem ID: 165558228
• Update Time: 2025-06-13

2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1506419
• 2171901-09-8
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-4-yl}acetic acid

• Inchi： 1S/C27H32N2O5/c1-17(26(32)29-13-11-19(12-14-29)15-25(30)31)18(2)28-27(33)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24H,11-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： UAOOHTTXWJPAJW-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-4-yl}acetic acid

Recent Advances in the Study of 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-4-yl}acetic acid (CAS: 2171901-09-8)

The compound 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-4-yl}acetic acid (CAS: 2171901-09-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine-acetic acid moiety, has shown promising potential in drug discovery and development. The Fmoc group, a widely used protecting group in peptide synthesis, enhances the molecule's stability and reactivity, making it a valuable intermediate in the synthesis of complex bioactive compounds.

Recent studies have focused on the application of this compound in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. Researchers have explored its role as a key intermediate in the synthesis of peptide-based drugs, leveraging its ability to facilitate the formation of stable amide bonds. Additionally, its structural versatility allows for modifications that can enhance pharmacokinetic properties, such as solubility and bioavailability, which are critical for drug efficacy.

One of the most notable findings in recent research is the compound's potential as a scaffold for the design of protease inhibitors. Proteases play a crucial role in various pathological processes, and their inhibition has been a strategic approach in drug development. The piperidine-acetic acid moiety in the compound provides a rigid framework that can be tailored to interact with specific protease active sites, offering a pathway to develop highly selective inhibitors. Preliminary in vitro studies have demonstrated promising inhibitory activity against several proteases, suggesting its utility in treating conditions such as cancer and viral infections.

Furthermore, advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Recent publications highlight innovative approaches to its synthesis, including solid-phase peptide synthesis (SPPS) and solution-phase techniques, which have streamlined its production for research and industrial applications. These methodological improvements are expected to accelerate the exploration of its therapeutic potential and facilitate its integration into drug development pipelines.

In conclusion, 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-4-yl}acetic acid (CAS: 2171901-09-8) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural attributes, combined with its versatility as a synthetic intermediate, position it as a valuable tool for the development of next-generation therapeutics. Ongoing research efforts are likely to uncover additional applications and further elucidate its mechanistic roles, paving the way for its eventual clinical translation.